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Cat. No.: B15546838 Get Quote

Abstract
Lauryl arachidonate (dodecyl arachidonate) is a wax ester composed of lauryl alcohol and the

omega-6 polyunsaturated fatty acid, arachidonic acid. While direct experimental data on the

specific biological functions of lauryl arachidonate are limited in publicly available scientific

literature, its chemical structure allows for informed inferences regarding its potential roles and

mechanisms of action. This technical guide synthesizes the known functions of its constituent

components—arachidonic acid and wax esters—to provide a comprehensive overview of its

likely biological significance and potential applications in research and drug development. It is

hypothesized that lauryl arachidonate primarily serves as a stable precursor for the controlled

release of arachidonic acid, a pivotal signaling molecule.

Chemical and Physical Properties
Lauryl arachidonate is classified as a wax ester.[1] Its fundamental properties are derived

from its two constituent molecules: arachidonic acid, a 20-carbon polyunsaturated fatty acid

with four cis-double bonds, and lauryl alcohol, a 12-carbon saturated fatty alcohol.[1]
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Property Value Reference

CAS Number 125187-25-9 [1]

Molecular Formula C32H56O2 [1]

Molecular Weight 472.79 g/mol [1]

Lipid Number
WE

(12:0/20:4(5Z,8Z,11Z,14Z))
[1]

Physical State Liquid [1]

Storage Freezer [1]

Inferred Function and Mechanism of Action
The primary function of lauryl arachidonate in a biological context is likely as a prodrug or

delivery molecule for arachidonic acid. The ester bond connecting lauryl alcohol and

arachidonic acid can be hydrolyzed by cellular esterases or lipases, releasing the two

components. The biological activity would then be primarily dictated by the well-established

roles of free arachidonic acid.

Release of Arachidonic Acid
Upon cellular uptake, lauryl arachidonate is expected to be metabolized by hydrolases to

yield lauryl alcohol and arachidonic acid. This process would provide a controlled and

potentially sustained release of arachidonic acid compared to the administration of the free

fatty acid, which can be rapidly metabolized or incorporated into phospholipids.
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Fig. 1: Proposed hydrolysis of lauryl arachidonate.

The Role of Released Arachidonic Acid
Arachidonic acid (AA) is a crucial component of cell membranes, typically esterified in

phospholipids.[2][3] Its release, catalyzed by phospholipase A2, initiates a cascade of signaling

events.[2][4] Free AA can act as a signaling molecule itself or be metabolized into a group of

potent lipid mediators called eicosanoids.[5][6]

There are three primary enzymatic pathways for the metabolism of arachidonic acid:

Cyclooxygenase (COX) Pathway: This pathway produces prostaglandins and thromboxanes,

which are involved in inflammation, pain, fever, and platelet aggregation.[2][5]
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Lipoxygenase (LOX) Pathway: This pathway generates leukotrienes and lipoxins, which play

roles in inflammation, immune responses, and vasoconstriction.[5][6]

Cytochrome P450 (CYP) Pathway: This pathway produces epoxyeicosatrienoic acids (EETs)

and hydroxyeicosatetraenoic acids (HETEs), which are involved in regulating vascular tone

and inflammation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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